(4-Ethylpiperazin-1-yl)-(4-pyrrol-1-ylphenyl)methanone

• IUPAC Name: (4-ethylpiperazin-1-yl)-(4-pyrrol-1-ylphenyl)methanone
• InChI: InChI=1S/C17H21N3O/c1-2-18-11-13-20(14-12-18)17(21)15-5-7-16(8-6-15)19-9-3-4-10-19/h3-10H,2,11-14H2,1H3
• InChI Key: AHHXSBDAPDJFIP-UHFFFAOYSA-N
• Canonical SMILES: CCN1CCN(CC1)C(=O)C2=CC=C(C=C2)N3C=CC=C3
• Molecular Formula: C17H21N3O
• Molecular Weight: 283.37 g/mol

Description

(4-Ethylpiperazin-1-yl)-(4-pyrrol-1-ylphenyl)methanone, also known as EPPM, is a chemical compound that has been studied for its potential applications in scientific research.

Mechanism of Action

The mechanism of action of (4-Ethylpiperazin-1-yl)-(4-pyrrol-1-ylphenyl)methanone is not fully understood, but it is believed to involve the inhibition of certain enzymes or proteins in cells. This compound has been shown to interact with specific targets in cells, leading to changes in cellular processes and functions.
Biochemical and Physiological Effects
This compound has been shown to have various biochemical and physiological effects, including the inhibition of cancer cell growth and the modulation of cellular signaling pathways. This compound has also been shown to have potential antioxidant properties, which may have implications for the treatment of certain diseases.

Advantages and Limitations for Lab Experiments

One advantage of using (4-Ethylpiperazin-1-yl)-(4-pyrrol-1-ylphenyl)methanone in lab experiments is its fluorescent properties, which allow for easy visualization of labeled cells and tissues. However, one limitation of using this compound is its potential toxicity, which may limit its use in certain applications.

Future Directions

There are several potential future directions for research involving (4-Ethylpiperazin-1-yl)-(4-pyrrol-1-ylphenyl)methanone. One area of interest is the development of this compound derivatives with improved properties, such as increased specificity for certain cellular targets. In addition, further studies are needed to fully understand the mechanism of action of this compound and its potential applications in the treatment of diseases such as cancer. Finally, research is needed to determine the safety and toxicity of this compound in vivo, which will be important for its potential use in clinical settings.

Synthesis Methods

(4-Ethylpiperazin-1-yl)-(4-pyrrol-1-ylphenyl)methanone can be synthesized through a multistep process involving the reaction of 4-bromophenylhydrazine with 4-ethylpiperazine, followed by a reaction with 4-chloro-1-benzoylpyrrole. The resulting product is then purified through recrystallization to obtain pure this compound.

Scientific Research Applications

(4-Ethylpiperazin-1-yl)-(4-pyrrol-1-ylphenyl)methanone has shown potential in various scientific research applications, including as a fluorescent probe for imaging and as a potential inhibitor for cancer cells. This compound has been used to label cells and tissues for imaging purposes, allowing for visualization of specific cellular structures and processes. In addition, this compound has been studied for its potential as an inhibitor of cancer cells, with promising results in vitro.